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Concept Description & Role in Green Chemistry

Traditional Coupling
Limitation [1]

Reliance on scarce, costly transition metal catalysts (e.g., palladium)
generating unwanted byproducts.

Hypervalent Iodine
Strategy [1]

Transition metal-free alternative using iodine(V) reagents; reduces
environmental impact, enhances atom economy.

Key Intermediate [1] Diaryliodonium salts enable selective bond formation via aryl cation-like
species, radicals, aryne precursors.

Key Advantages [1] Broad substrate scope, high functional group tolerance (beneficial for
medicinal chemistry), recyclable aryl iodide byproducts.

Alternative Activations
[1]

Other metal-free methods: base-promoted dissociation, photoinduced,
electrochemical, electrophotochemical activation.

Handling Improvement
[2]

Use of solid-supported iodine(V) reagents makes these high-energy
compounds safer and more practical.

Experimental Protocols & Workflows

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s632769?utm_src=pdf-body
https://www.smolecule.com/products/s632769?utm_src=pdf-interest
https://www.eurekalert.org/news-releases/1079819
https://www.eurekalert.org/news-releases/1079819
https://www.eurekalert.org/news-releases/1079819
https://www.eurekalert.org/news-releases/1079819
https://www.eurekalert.org/news-releases/1079819
https://pubmed.ncbi.nlm.nih.gov/40071528/
https://www.smolecule.com/products/s632769?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


While detailed step-by-step protocols for specific reactions are beyond the provided sources, the research

outlines several key methodologies and their logical relationships, visualized in the workflow below.
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Start: Goal of Sustainable
Coupling Reaction
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Transition Metal Catalysts

(e.g., Palladium)
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Alternative Strategy
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Key Advantages

Transition Metal-Free Improved Atom Economy Reduced Environmental
Footprint

Application in Synthesis

Oxidation Reactions C-X and C-C Bond Formation Arylation Reactions
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Research and development workflow for sustainable coupling methods using hypervalent iodine reagents.

Key Activation Methodologies

The review highlights several transition metal-free methods for activating iodine-based reagents [1]. The

diagram below illustrates the primary activation pathways and their relationships.

Primary transition metal-free pathways for activating iodoarene precursors in sustainable synthesis.

Summary for Research Professionals

For researchers in drug development, the field is moving toward "hypervalent iodine chemistry" as a

sustainable synthetic tool, rather than a term called "iodine green chemistry." This approach aligns with

green chemistry principles by avoiding precious metals, improving efficiency, and enabling safer reagent

handling through solid-supported forms [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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